Cas no 654069-70-2 (1,2,4-Triazine, 5-ethyl-6-phenyl-)

• Product name: 1,2,4-Triazine, 5-ethyl-6-phenyl-
• CAS No: 654069-70-2
• MF: C₁₁H₁₁N₃
• MW: 185.225141763687
• CID: 1686751

1,2,4-Triazine, 5-ethyl-6-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazine, 5-ethyl-6-phenyl-

• Inchi： 1S/C11H11N3/c1-2-10-11(14-13-8-12-10)9-6-4-3-5-7-9/h3-8H,2H2,1H3
• InChI Key： LKTYQYFNAXDTHR-UHFFFAOYSA-N
• SMILES： N1C(C2=CC=CC=C2)=C(CC)N=CN=1

Computed Properties

• Exact Mass: 185.09543

Experimental Properties

• Density: 1.107±0.06 g/cm3(Predicted)
• Boiling Point: 372.5±50.0 °C(Predicted)
• PSA: 38.67
• pka: 1.26±0.63(Predicted)